Cas no 1213079-80-1 ((βR)-β-Amino-4-fluoro-2-hydroxybenzeneethanol)

• Product Name: (βR)-β-Amino-4-fluoro-2-hydroxybenzeneethanol
• CAS No: 1213079-80-1
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 1064430
• PubChem ID: 66513637
• Update Time: 2023-10-30

(βR)-β-Amino-4-fluoro-2-hydroxybenzeneethanol Chemical and Physical Properties

Names and Identifiers

• (βR)-β-Amino-4-fluoro-2-hydroxybenzeneethanol
• AR)-
• AKOS015927908
• (
• 1213079-80-1
• 2-[(1R)-1-amino-2-hydroxyethyl]-5-fluorophenol
• A-Amino-4-fluoro-2-hydroxybenzeneethanol
• (betaR)-beta-Amino-4-fluoro-2-hydroxybenzeneethanol
• 2-((1R)-1-AMINO-2-HYDROXYETHYL)-5-FLUOROPHENOL

• Inchi： 1S/C8H10FNO2/c9-5-1-2-6(7(10)4-11)8(12)3-5/h1-3,7,11-12H,4,10H2/t7-/m0/s1
• InChI Key： IJPXZLSYUCMUFT-ZETCQYMHSA-N
• SMILES： FC1C=CC(=C(C=1)O)[C@H](CO)N

Computed Properties

• Exact Mass: 171.07
• Monoisotopic Mass: 171.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols